Cas no 1806870-73-4 (2-Cyano-6-(difluoromethyl)-3-fluoro-5-hydroxypyridine)

• Product Name: 2-Cyano-6-(difluoromethyl)-3-fluoro-5-hydroxypyridine
• CAS No: 1806870-73-4
• MF: C₇H₃F₃N₂O
• MW: 188.106731653214
• CID: 4807930
• Update Time: 2025-05-26

2-Cyano-6-(difluoromethyl)-3-fluoro-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-3-fluoro-5-hydroxypyridine

• Inchi： 1S/C7H3F3N2O/c8-3-1-5(13)6(7(9)10)12-4(3)2-11/h1,7,13H
• InChI Key： KXXSOZUSJDDOHK-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C#N)N=1)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.3
• Topological Polar Surface Area: 56.9

Additional information on 2-Cyano-6-(difluoromethyl)-3-fluoro-5-hydroxypyridine

Introduction to 2-Cyano-6-(difluoromethyl)-3-fluoro-5-hydroxypyridine (CAS No. 1806870-73-4)

2-Cyano-6-(difluoromethyl)-3-fluoro-5-hydroxypyridine, with the CAS number 1806870-73-4, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridines, which are widely used in the development of various pharmaceuticals due to their versatile chemical properties and biological activities.

The structure of 2-Cyano-6-(difluoromethyl)-3-fluoro-5-hydroxypyridine is characterized by a pyridine ring substituted with a cyano group at the 2-position, a difluoromethyl group at the 6-position, a fluoro group at the 3-position, and a hydroxyl group at the 5-position. These substitutions contribute to its unique chemical and biological properties, making it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 2-Cyano-6-(difluoromethyl)-3-fluoro-5-hydroxypyridine in several therapeutic areas. One notable application is its use as a lead compound in the development of inhibitors for specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases can lead to more effective and targeted treatments with fewer side effects.

In addition to its enzymatic inhibition properties, 2-Cyano-6-(difluoromethyl)-3-fluoro-5-hydroxypyridine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and coronaviruses. The mechanism of action involves interfering with viral entry or replication processes, making it a promising candidate for the development of broad-spectrum antiviral drugs.

The unique combination of substituents in 2-Cyano-6-(difluoromethyl)-3-fluoro-5-hydroxypyridine also contributes to its favorable pharmacokinetic properties. The presence of fluorine atoms enhances its metabolic stability and bioavailability, while the hydroxyl group improves solubility and cellular uptake. These properties make it an ideal scaffold for further optimization through medicinal chemistry approaches.

In preclinical studies, 2-Cyano-6-(difluoromethyl)-3-fluoro-5-hydroxypyridine has shown excellent safety profiles and low toxicity levels. This is crucial for its potential use in therapeutic applications, as it reduces the risk of adverse effects during clinical trials and subsequent use in patients. The compound's safety profile has been evaluated through various assays, including cytotoxicity tests and animal models, all of which have yielded promising results.

The synthesis of 2-Cyano-6-(difluoromethyl)-3-fluoro-5-hydroxypyridine involves a series of well-defined chemical reactions that can be scaled up for commercial production. The synthetic route typically starts with the formation of a substituted pyridine ring, followed by sequential introduction of the cyano, difluoromethyl, fluoro, and hydroxyl groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing production costs and minimizing waste generation.

Beyond its direct therapeutic applications, 2-Cyano-6-(difluoromethyl)-3-fluoro-5-hydroxypyridine serves as a valuable tool in chemical biology research. Its ability to modulate specific biological pathways makes it useful for studying enzyme function and identifying novel drug targets. Researchers can use this compound to gain insights into disease mechanisms and develop new therapeutic strategies.

In conclusion, 2-Cyano-6-(difluoromethyl)-3-fluoro-5-hydroxypyridine (CAS No. 1806870-73-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and favorable properties make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies continue to uncover new aspects of its biological activity and potential uses, solidifying its position as an important molecule in the field.